Cas no 23612-34-2 (N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine)

• Product Name: N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine
• CAS No: 23612-34-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 289001
• PubChem ID: 12146847
• Update Time: 2025-08-04

N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine
• 1H-Pyrrolo[3,2-b]pyridine,3-[(dimethylamino)methyl]- (8CI)
• 4-Azagramine
• Dimethyl-[2-(1H-pyrrolo[3,2-b]pyridin-3-yl)-ethyl]-amine
• Dimethyl-(1H-pyrrolo[3,2-b]pyridin-3-ylmethyl)-amine
• N,N-DIMETHYL-(1H-PYRROLO[3,2-B]PYRIDIN-3-YL)METHYLAMINE
• dimethyl-(1H-pyrrolo[3,2-b]pyridin-3-yl)methylamine
• 23612-34-2
• DTXSID001218262
• AGHAZSVTFUGVIU-UHFFFAOYSA-N
• N,N-Dimethyl-1H-pyrrolo[3,2-b]pyridine-3-methanamine
• SCHEMBL3889050

• Inchi： 1S/C10H13N3/c1-13(2)7-8-6-12-9-4-3-5-11-10(8)9/h3-6,12H,7H2,1-2H3
• InChI Key： AGHAZSVTFUGVIU-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1=CNC2C=CC=NC1=2

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 31.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine

Introduction to N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine (CAS No: 23612-34-2)

N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine, a compound with the chemical identifier CAS No: 23612-34-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolo[3,2-b]pyridine core, which is a fused heterocyclic system consisting of a pyrrole ring and a pyridine ring. This particular arrangement confers unique electronic and steric properties to the molecule, making it an attractive scaffold for designing novel bioactive agents.

The N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine structure features a methanamine substituent at the 1-position of the pyrrolopyridine ring, further enhancing its potential for interaction with biological targets. The dimethylamino group at the nitrogen atom of the methanamine moiety adds another layer of functional complexity, influencing both the solubility and reactivity of the compound. These structural characteristics make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. Pyrrolopyridine derivatives have emerged as a significant class of compounds due to their ability to modulate enzyme activity and receptor binding. Specifically, N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine has been investigated for its potential role in inhibiting kinases and other enzymes involved in cancer progression. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain kinases by binding to their active sites and disrupting their catalytic activity.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier (BBB), which is a critical factor for many therapeutic agents targeting central nervous system (CNS) disorders. The structural features of N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine facilitate its penetration through the BBB, making it a viable candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its stability under physiological conditions enhances its pharmacokinetic profile, which is essential for drug development.

The synthesis of N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the pyrrolopyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the methanamine substituent and the dimethylamino group. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to achieve high yields and purity levels.

Recent advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine with biological targets. Molecular docking studies have been conducted to predict how this compound binds to various enzymes and receptors. These studies not only provide insights into its mechanism of action but also help in designing analogs with improved potency and selectivity. The integration of experimental data with computational models has been instrumental in optimizing lead compounds for clinical development.

The pharmacological profile of N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine has been evaluated through in vitro and in vivo studies. In cell-based assays, this compound has demonstrated inhibitory activity against several kinases, including those overexpressed in cancer cells. Preliminary animal studies have shown promising results regarding its ability to suppress tumor growth without significant side effects. These findings warrant further investigation into its potential as an anticancer agent.

Moreover, the versatility of N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine as a chemical scaffold has opened up avenues for exploring its applications in other therapeutic areas. Researchers are investigating its potential role in treating inflammatory diseases by modulating inflammatory pathways. Additionally, its interaction with neurotransmitter receptors suggests possible applications in managing neurological disorders.

The future direction of research on N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine includes optimizing its chemical structure for better pharmacological properties and conducting extensive clinical trials to evaluate its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these endeavors. As our understanding of molecular mechanisms continues to evolve, compounds like N,N-Dimethyl-1-(1H-pyrrolo[3,2-b]pyridin-3-yl)methanamine are poised to play a crucial role in developing next-generation therapeutics.